Cas no 112290-07-0 (Benzene,1,2,4-trifluoro-5-(trifluoromethyl)-)

• Product Name: Benzene,1,2,4-trifluoro-5-(trifluoromethyl)-
• CAS No: 112290-07-0
• MF: C₇H₂F₆
• MW: 200.081202983856
• MDL: MFCD04972976
• CID: 129606
• PubChem ID: 14130282
• Update Time: 2025-10-29

Benzene,1,2,4-trifluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4-trifluoro-5-(trifluoromethyl)-
• 1,2,4-trifluoro-5-(trifluoromethyl)benzene
• 2,3-DIHYDRO-2,2,4,6,7-PENTAMETHYL BENZOFURAN
• 2,4,5-Trifluorobenzotrifluoride
• 2,4,5-TRIFLUOROBENZOTRIFLUOROIDE
• alpha,alpha,alpha,2,4,5-Hexafluorotoluene, 1,2,4-Trifluoro-5-(trifluoromethyl)benzene
• AKOS005258030
• FT-0642744
• (S)-3-Amino-3-(2-hydroxy-phenyl)-propionicacid
• DTXSID50556340
• SCHEMBL8975074
• MFCD04972976
• 112290-07-0
• 2,4,5-TRIFLUOROBENZOTRIFLUORIDE,98%

• MDL： MFCD04972976
• Inchi： 1S/C7H2F6/c8-4-2-6(10)5(9)1-3(4)7(11,12)13/h1-2H
• InChI Key： NNHFUVFJLYJMFV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(F)(F)F)F)F

Computed Properties

• Exact Mass: 200.00600
• Monoisotopic Mass: 200.00606904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.475
• Boiling Point: 108°C at 760 mmHg
• Flash Point: 21.6°C
• Refractive Index: 1.377
• PSA: 0.00000
• LogP: 3.12270

Benzene,1,2,4-trifluoro-5-(trifluoromethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on Benzene,1,2,4-trifluoro-5-(trifluoromethyl)-

Benzene,1,2,4-trifluoro-5-(trifluoromethyl)- (CAS No. 112290-07-0): Properties, Applications, and Market Insights

Benzene,1,2,4-trifluoro-5-(trifluoromethyl)- (CAS No. 112290-07-0) is a fluorinated aromatic compound that has garnered significant attention in the chemical industry due to its unique properties and versatile applications. This compound, characterized by its trifluoromethyl and trifluoro substituents, is widely used in pharmaceuticals, agrochemicals, and advanced material synthesis. With the increasing demand for fluorinated compounds in high-performance applications, 1,2,4-trifluoro-5-(trifluoromethyl)benzene has become a key intermediate in modern chemical processes.

The molecular structure of Benzene,1,2,4-trifluoro-5-(trifluoromethyl)- features a benzene ring substituted with three fluorine atoms and one trifluoromethyl group, which imparts exceptional stability and reactivity. This structural configuration makes it an ideal candidate for use in fluorinated intermediates and specialty chemicals. Researchers and manufacturers are particularly interested in this compound due to its ability to enhance the performance of end products in various industries.

One of the most prominent applications of CAS 112290-07-0 is in the pharmaceutical sector. Fluorinated compounds are known for their ability to improve the bioavailability and metabolic stability of drugs. 1,2,4-trifluoro-5-(trifluoromethyl)benzene serves as a critical building block in the synthesis of active pharmaceutical ingredients (APIs) for treatments targeting chronic diseases, such as diabetes and cardiovascular disorders. The growing emphasis on precision medicine and personalized therapies has further driven the demand for high-purity fluorinated intermediates like this compound.

In the agrochemical industry, Benzene,1,2,4-trifluoro-5-(trifluoromethyl)- is utilized in the development of advanced pesticides and herbicides. The introduction of fluorine atoms into agrochemicals enhances their efficacy and environmental compatibility, aligning with the global push for sustainable farming practices. Farmers and agribusinesses are increasingly seeking fluorinated agrochemicals to improve crop yields while minimizing ecological impact, making this compound a valuable asset in modern agriculture.

The electronics and materials science sectors also benefit from the unique properties of CAS 112290-07-0. Fluorinated aromatic compounds are integral to the production of high-performance polymers, liquid crystals, and electronic coatings. With the rapid advancement of technologies such as 5G, IoT, and flexible displays, the demand for specialty fluorinated materials is on the rise. 1,2,4-trifluoro-5-(trifluoromethyl)benzene plays a pivotal role in meeting these technological needs by enabling the development of materials with superior thermal stability and electrical insulation properties.

Market trends indicate a steady growth trajectory for Benzene,1,2,4-trifluoro-5-(trifluoromethyl)-, driven by its expanding applications and the increasing adoption of fluorinated compounds across industries. According to industry reports, the global market for fluorinated intermediates is projected to grow at a compound annual growth rate (CAGR) of 6.5% over the next decade. This growth is fueled by the rising demand for high-performance chemicals in emerging economies and the continuous innovation in chemical synthesis techniques.

Environmental and regulatory considerations are also shaping the production and use of CAS 112290-07-0. Manufacturers are investing in greener synthesis methods to reduce the environmental footprint of fluorinated compounds. Additionally, stringent regulations on chemical safety and sustainability are prompting companies to adopt best practices in handling and disposing of fluorinated intermediates. These efforts align with the broader industry goal of achieving sustainable chemical production.

In conclusion, Benzene,1,2,4-trifluoro-5-(trifluoromethyl)- (CAS No. 112290-07-0) is a versatile and high-value compound with wide-ranging applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique fluorinated structure and reactivity make it indispensable in modern chemical processes. As industries continue to innovate and prioritize sustainability, the demand for 1,2,4-trifluoro-5-(trifluoromethyl)benzene is expected to grow, solidifying its position as a key player in the chemical market.